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Chemical & Physical Properties of 2-
(Bromomethyl)benzaldehyde

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-(Bromomethyl)benzaldehyde

CAS No.: 60633-91-2

Cat. No.: S683604

The following table consolidates the key quantitative data available for 2-(Bromomethyl)benzaldehyde
(CAS# 60633-91-2) [1].

Property Value

Common Name 2-(Bromomethyl)benzaldehyde [1]

CAS Number 60633-91-2 [1]

Molecular Formula CsH7BrO [1]

Molecular Weight 199.045 g/mol [1]

Density 1.524 g/cm3 [1]

Boiling Point 264.6°C at 760 mmHg [1]

Flash Point 97.6°C [1]

Index of Refraction 1.616 [1]

Synonym(s) o-Bromomethylbenzaldehyde, o-Formylbenzyl bromide [1]
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Synthesis and Application Context

While a direct synthesis protocol for 2-(Bromomethyl)benzaldehyde was not found, the search yielded

information on related compounds and general methods.

¢ Synthesis of a Related Compound: A detailed procedure from Organic Syntheses describes the
preparation of 2-Bromo-4-methylbenzaldehyde via a formaldoxime route from 2-bromo-4-
methylaniline [2]. This highlights a classical method for synthesizing halogenated benzaldehydes,
though it is not directly applicable to the (bromomethyl) variant.

e Synthesis of an Isomer: Information for the isomer 4-(Bromomethyl)benzaldehyde (CAS# 51359-
78-5) shows it can be prepared from 4-(bromomethyl)benzonitrile using DIBAL-H
(Diisobutylaluminium hydride) [3]. This reduction pathway might be analogous for synthesizing the
ortho-isomer from the corresponding benzonitrile precursor.

e Pharmaceutical Relevance of Benzimidazoles: A review article indicates that 2-
aminobenzimidazole halides are studied for various pharmacological activities, such as NHE-1
inhibition and effects on platelet aggregation [4]. As 2-(Bromomethyl)benzaldehyde could serve as
a key alkylating agent in the synthesis of such benzimidazole scaffolds, this underscores its potential
utility in medicinal chemistry.

To help visualize the reactivity and potential applications of this bifunctional compound, the following

diagram maps its key sites and their roles in chemical synthesis.
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Diagram: Key reactive sites of 2-(Bromomethyl)benzaldehyde and their roles in synthesis. The aldehyde and

benzyl bromide groups enable diverse transformations for constructing complex molecules.

Safety and Handling

Specific safety data (MSDS) for 2-(Bromomethyl)benzaldehyde was not located in the search results.
However, given its structural similarity to 4-(Bromomethyl)benzaldehyde, which is classified as Corrosive

(C) [3], it is imperative to handle the ortho-isomer with extreme caution.

Standard safety practices should include:

¢ Personal Protective Equipment (PPE): Always wear appropriate gloves, safety goggles, and a lab
coat.
¢ Environment: Perform all manipulations in a certified fume hood to avoid inhalation.

e Storage: Store under an inert gas (e.g., nitrogen or argon) at 2-8°C, as recommended for the para-
isomer [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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